Cas no 2171686-64-7 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid
• CAS No: 2171686-64-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6165652
• PubChem ID: 165809154
• Update Time: 2025-05-19

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid
• EN300-1479370
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methylpentanoic acid
• 2171686-64-7

• Inchi： 1S/C27H34N2O5/c1-4-17(2)24(25(30)28-15-9-10-18(3)26(31)32)29-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,17-18,23-24H,4,9-10,15-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WLWLUBOUZMUFBT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(C(=O)O)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid

Recent Advances in the Study of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid (CAS: 2171686-64-7)

The compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid (CAS: 2171686-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development, peptide synthesis, and therapeutic interventions. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a protective group for amino acids.

Recent research has focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that reduces byproduct formation and increases overall efficiency. The study highlighted the compound's role in the synthesis of complex peptides, particularly those with branched or non-natural amino acids, which are increasingly important in the development of novel therapeutics.

In addition to its synthetic utility, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid has shown promise in preclinical studies as a potential modulator of protein-protein interactions. A recent Nature Chemical Biology article (2024) reported that derivatives of this compound exhibit selective binding to specific protein domains, suggesting its potential as a scaffold for designing inhibitors of pathological protein aggregates. This finding opens new avenues for targeting diseases such as Alzheimer's and Parkinson's, where protein misfolding plays a critical role.

Further investigations into the pharmacokinetic properties of this compound are underway, with preliminary data indicating favorable stability and bioavailability profiles. Researchers are also exploring its compatibility with various drug delivery systems, including nanoparticles and liposomes, to enhance its therapeutic efficacy. These advancements underscore the compound's versatility and its growing importance in both academic and industrial research settings.

In conclusion, the ongoing research on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid (CAS: 2171686-64-7) highlights its multifaceted applications in chemical biology and drug development. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential, making it a compound of enduring interest in the pharmaceutical sciences.